Cas no 2137982-36-4 (3-fluoro-5-(3-formyl-4-methoxyphenyl)benzoic acid)

• Product Name: 3-fluoro-5-(3-formyl-4-methoxyphenyl)benzoic acid
• CAS No: 2137982-36-4
• MF: C₁₅H₁₁FO₄
• MW: 274.243848085403
• CID: 5991392
• PubChem ID: 165800863
• Update Time: 2025-08-03

3-fluoro-5-(3-formyl-4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(3-formyl-4-methoxyphenyl)benzoic acid
• EN300-1067933
• 2137982-36-4

• Inchi： 1S/C15H11FO4/c1-20-14-3-2-9(4-12(14)8-17)10-5-11(15(18)19)7-13(16)6-10/h2-8H,1H3,(H,18,19)
• InChI Key： WFTHVBHYHUIONW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC(=C(C=O)C=1)OC

Computed Properties

• Exact Mass: 274.06413699g/mol
• Monoisotopic Mass: 274.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-fluoro-5-(3-formyl-4-methoxyphenyl)benzoic acid

3-Fluoro-5-(3-formyl-4-methoxyphenyl)benzoic Acid: A Comprehensive Overview

3-Fluoro-5-(3-formyl-4-methoxyphenyl)benzoic acid, also known by its CAS number 2137982-36-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted phenyl group. The presence of a fluoro group at the 3-position and a formyl-methoxy-substituted phenyl group at the 5-position imparts distinctive chemical and biological properties to this molecule.

The synthesis of 3-fluoro-5-(3-formyl-4-methoxyphenyl)benzoic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of the process. These developments have made this compound more accessible for both academic research and industrial applications.

From a structural standpoint, the molecule exhibits a high degree of symmetry, which influences its physical properties such as melting point, solubility, and stability. The benzoic acid group contributes to its acidity, making it a potential candidate for buffering agents or as an intermediate in the synthesis of more complex molecules. The formyl group at the 3-position of the phenyl ring introduces additional reactivity, enabling further functionalization through reactions such as condensation or oxidation.

Recent studies have highlighted the potential of 3-fluoro-5-(3-formyl-4-methoxyphenyl)benzoic acid in drug discovery. Its ability to modulate various biological pathways has been explored in preclinical models, showing promise as a lead compound for treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer. For instance, research published in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade.

In addition to its pharmacological applications, this compound has found utility in materials science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics or as a component in advanced materials such as polymers or liquid crystals. Ongoing research is focused on optimizing its properties for these applications through structural modifications and computational modeling.

The environmental impact of 3-fluoro-5-(3-formyl-4-methoxyphenyl)benzoic acid has also been a topic of recent interest. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may be suitable for use in eco-friendly products. However, further research is needed to fully understand its long-term environmental fate and potential risks.

In conclusion, 3-fluoro-5-(3-formyl-4-methoxyphenyl)benzoic acid is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as an important tool for future innovations in chemistry and beyond.